N-(2-methoxy-5-nitrophenyl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H16N2O6/c1-22-12-4-3-5-13(9-12)24-10-16(19)17-14-8-11(18(20)21)6-7-15(14)23-2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: PZRSFBJNQVFXQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-2-(3-methoxyphenoxy)acetamide, commonly known as MNPA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. MNPA is a synthetic compound that has been synthesized using various methods, and its mechanism of action is still being studied.

Mechanism of Action

The mechanism of action of MNPA is still being studied. It has been suggested that MNPA may exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. MNPA has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins.
Biochemical and Physiological Effects:
MNPA has been found to exhibit anti-inflammatory and analgesic effects in animal models. It has also been found to exhibit antibacterial and antifungal properties. MNPA has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, MNPA has some limitations, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for the study of MNPA. One potential direction is the development of MNPA-based drugs for the treatment of inflammatory diseases and pain management. Another potential direction is the development of MNPA-based fluorescent probes for the detection of metal ions. Further studies are needed to fully understand the mechanism of action of MNPA and its potential applications in various fields of scientific research.
In conclusion, MNPA is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of MNPA in various fields of scientific research.

Synthesis Methods

MNPA can be synthesized using various methods, including the reaction of 2-methoxy-5-nitroaniline with 3-methoxyphenol in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting intermediate is then treated with acetic anhydride and acetic acid to obtain MNPA.

Scientific Research Applications

MNPA has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and pain management. MNPA has also been studied for its potential use as a fluorescent probe for the detection of metal ions.